Cas no 1196732-52-1 (Propargyl-PEG8-amine)

Propargyl-PEG8-amine structure
Propargyl-PEG8-amine structure
Product Name:Propargyl-PEG8-amine
CAS No:1196732-52-1
MF:C19H37NO8
MW:407.498986959457
CID:3044601
PubChem ID:58078852
Update Time:2024-11-03

Propargyl-PEG8-amine Chemical and Physical Properties

Names and Identifiers

    • Propargyl-PEG8-amine
    • Propargyl-PEG8-NH2
    • Propyne-PEG8-amine
    • Propyne-PEG8-NH2
    • HC inverted exclamation markOC-CH2-PEG8-NH2
    • C70479
    • BS-19996
    • 3,6,9,12,15,18,21,24-octaoxaheptacos-26-yn-1-amine
    • HY-130182
    • AKOS040742507
    • DA-77121
    • Propargyl-PEG8-amine;
    • MFCD28334507
    • BP-22521
    • 2-[2-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
    • 1196732-52-1
    • SY273038
    • Alkyne-PEG8-NH2
    • HJYYOUVXTIUMEJ-UHFFFAOYSA-N
    • J-004175
    • CS-0105432
    • HC=C-CH2-PEG8-NH2
    • SCHEMBL1491293
    • Inchi: 1S/C19H37NO8/c1-2-4-21-6-8-23-10-12-25-14-16-27-18-19-28-17-15-26-13-11-24-9-7-22-5-3-20/h1H,3-20H2
    • InChI Key: HJYYOUVXTIUMEJ-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCN)CCOCCOCCOCCOCC#C

Computed Properties

  • Exact Mass: 407.25191714 g/mol
  • Monoisotopic Mass: 407.25191714 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 24
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 99.9
  • Molecular Weight: 407.5

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 477.4±40.0 °C at 760 mmHg
  • Flash Point: 232.8±21.0 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Propargyl-PEG8-amine Security Information

Propargyl-PEG8-amine Pricemore >>

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